Cas no 205748-05-6 (7-Chloro-2H-pyrido3,2-B-1,4-oxazin-3(4H)-one)

• Product Name: 7-Chloro-2H-pyrido3,2-B-1,4-oxazin-3(4H)-one
• CAS No: 205748-05-6
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• MDL: MFCD00075827
• CID: 910050
• PubChem ID: 24721252
• Update Time: 2025-10-05

7-Chloro-2H-pyrido3,2-B-1,4-oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
• 7-Chloro-2H-pyrido[3,2-b]-1,4-oxazin-3(4H)one
• 7-chloro-4H-pyrido[3,2-b][1,4]oxazin-3-one
• 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-chloro-
• AC-25465
• DB-023613
• SCHEMBL3082129
• DTXSID00641038
• 7-Chloro-2h-pyrido[3,2-b]-1,4-oxazin-3(4h)-one
• AKOS006272127
• 205748-05-6
• A22604
• 7-Chloro-2H-pyrido3,2-B-1,4-oxazin-3(4H)-one

• MDL： MFCD00075827
• Inchi： 1S/C7H5ClN2O2/c8-4-1-5-7(9-2-4)10-6(11)3-12-5/h1-2H,3H2,(H,9,10,11)
• InChI Key： SMDOTALDDUVRMH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)OCC(N2)=O

Computed Properties

• Exact Mass: 184.00400
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 1.20390

Additional information on 7-Chloro-2H-pyrido3,2-B-1,4-oxazin-3(4H)-one

Introduction to 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one (CAS No. 205748-05-6)

7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one, with the CAS number 205748-05-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazines and is characterized by its unique structural features, which include a pyrido[3,2-b][1,4]oxazine core and a chlorine substituent at the 7-position. The chemical structure of 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one offers a promising scaffold for the development of novel therapeutic agents due to its potential biological activities.

The synthesis of 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one has been extensively studied in recent years. Various synthetic routes have been reported, including multistep processes involving cyclization reactions and functional group manipulations. One notable method involves the reaction of 7-chloropyridine-3-carbaldehyde with urea in the presence of an acid catalyst, followed by intramolecular cyclization to form the desired oxazine ring. This synthetic approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its biological activities, 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, research has indicated that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacological profile of 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one has been further explored through in vitro and in vivo studies. In cell-based assays, it has shown selective cytotoxicity against various cancer cell lines while exhibiting minimal toxicity towards normal cells. These findings suggest that this compound may have a favorable therapeutic index, which is crucial for its potential clinical application.

Mechanistic studies have also shed light on the mode of action of 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one. It appears to interact with specific protein targets involved in cell signaling pathways, leading to the modulation of downstream effects such as cell proliferation and apoptosis. Understanding these mechanisms is essential for optimizing the compound's structure and enhancing its therapeutic efficacy.

In addition to its potential as a therapeutic agent, 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one has also been investigated for its use as a tool compound in chemical biology research. Its unique structural features make it an ideal candidate for probing specific biological processes and validating novel drug targets. Researchers have utilized this compound to gain insights into the function of specific proteins and pathways, contributing to the broader understanding of disease mechanisms.

The safety profile of 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound is generally well-tolerated at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 7-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one (CAS No. 205748-05-6) represents a promising lead compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its therapeutic potential and optimize its properties for clinical use. As research progresses, this compound may pave the way for the development of novel treatments for various diseases.